Cas no 1448075-73-7 (3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine)

• Product Name: 3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine
• CAS No: 1448075-73-7
• MF: C₁₇H₁₆F₃N₃O₂
• MW: 351.32305431366
• CID: 5366194
• Update Time: 2025-05-25

3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• (4-pyridazin-3-yloxypiperidin-1-yl)-[3-(trifluoromethyl)phenyl]methanone
• 3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine

• Inchi： 1S/C17H16F3N3O2/c18-17(19,20)13-4-1-3-12(11-13)16(24)23-9-6-14(7-10-23)25-15-5-2-8-21-22-15/h1-5,8,11,14H,6-7,9-10H2
• InChI Key： SJYLCJOAZGODFK-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NN=CC=C2)CC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine

Recent Advances in the Study of 3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine (CAS: 1448075-73-7)

The compound 3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine (CAS: 1448075-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylbenzoyl-piperidine-pyridazine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a selective inhibitor of certain enzyme systems. Preliminary data suggest that 3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine exhibits high affinity and specificity towards kinases involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to disrupt signal transduction cascades, thereby reducing cellular proliferation and inflammation. These findings are supported by molecular docking studies, which highlight the compound's optimal binding interactions with the active sites of target proteins.

Further research has explored the pharmacokinetic and pharmacodynamic profiles of this compound. Studies in animal models have revealed favorable bioavailability and metabolic stability, with minimal off-target effects. The trifluoromethyl group, in particular, has been noted for its contribution to the compound's enhanced lipophilicity and membrane permeability, which are critical for oral bioavailability. Additionally, the pyridazine moiety appears to play a pivotal role in stabilizing the compound's interactions with biological targets, as evidenced by structure-activity relationship (SAR) analyses.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine. Novel synthetic routes have been developed to improve yield and purity, addressing earlier challenges associated with its complex structure. These improvements are expected to accelerate preclinical evaluations and pave the way for future clinical trials. Moreover, computational modeling has been employed to predict potential derivatives with enhanced efficacy and reduced toxicity, broadening the scope of its therapeutic applications.

In conclusion, 3-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyridazine (CAS: 1448075-73-7) represents a promising scaffold for drug discovery, with demonstrated potential in targeting key biological pathways. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics for diseases such as cancer and chronic inflammation.